3,9-dimethylpentacene-5,7(12H,14H)-dione

• CAS No.: 503603-70-1
• Molecular Formula: C24H18O2
• Molecular Weight: 338.4 g/mol
• IUPAC Name: 3,9-dimethyl-12,14-dihydropentacene-5,7-dione
• InChI: InChI=1S/C24H18O2/c1-13-3-5-15-9-17-11-18-10-16-6-4-14(2)8-20(16)24(26)22(18)12-21(17)23(25)19(15)7-13/h3-8,11-12H,9-10H2,1-2H3
• InChI Key: IRJWSOBFZXRYTR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(CC3=CC4=C(C=C3C2=O)C(=O)C5=C(C4)C=CC(=C5)C)C=C1

Description

3,9-Dimethylpentacene-5,7(12H,14H)-dione is a polycyclic aromatic compound characterized by a pentacene backbone fused with two ketone groups at positions 5 and 7, along with methyl substituents at positions 3 and 7. The pentacene core provides an extended π-conjugated system, making it of interest in organic electronics, such as semiconductors or photovoltaic materials .

Comparison with Similar Compounds

Key Compounds for Comparison :

7-Aryl-10,11-dihydro-7H-chromeno[4,3-b]quinoline-6,8(9H,12H)-dione (): Contains a quinoline-dione framework with a fused chromene ring. The dihydropyridine ring oxidation to pyridine enhances cytotoxic activity, suggesting electronic modulation via conjugation . Contrast: Unlike 3,9-dimethylpentacene-dione, this compound lacks extended aromaticity, limiting its utility in electronic applications but favoring bioactivity.

Benzimidazole-4,7-dione Derivatives ():

• Features a benzimidazole core with dione groups.
• Synthesis involves hydrogen peroxide-mediated oxidation under reflux, yielding N-oxide derivatives (e.g., 6a) .
• Contrast: The pentacene backbone in 3,9-dimethylpentacene-dione provides broader absorbance spectra and higher charge-carrier mobility compared to benzimidazole systems.

Topotecan Hydrochloride (): A complex topoisomerase inhibitor with a pyrano[3’,4’:6,7]indolizino[1,2-b]quinoline-dione structure. High water solubility due to polar functional groups (e.g., hydroxyl, dimethylamino) . Contrast: 3,9-Dimethylpentacene-dione’s methyl groups and rigid pentacene system likely reduce aqueous solubility but enhance thermal stability (>200°C inferred from similar diones ).

Isodiphenylfluorindone (5,7-Diphenylquinoxalino[2,3-b]phenazine-3,9-dione) (): Macrocyclic dione synthesized via microwave-assisted methods. Extended conjugation similar to pentacene-dione but with phenyl substituents altering steric and electronic profiles .

Electronic and Material Properties

Property	3,9-Dimethylpentacene-dione	Benzimidazole-4,7-dione	Isodiphenylfluorindone
Conjugation Length	Extended (pentacene)	Moderate (benzimidazole)	High (phenazine-quinoxaline)
Charge Mobility	High (semiconductor potential)	Low	Moderate
Synthesis Complexity	High (multi-step oxidation)	Moderate (one-pot oxidation)	High (microwave-assisted)
Thermal Stability	>200°C (inferred)	~150–200°C	>200°C

Coordination Chemistry Potential

• Macrocyclic diones (e.g., THTD in ) form stable Cr(III), Mn(II), and Co(II) complexes for catalytic or antifungal uses. The pentacene-dione’s ketone groups could act as ligands, but its rigid structure may limit flexibility for metal binding .